5-Iodo-3-(pyridin-2-yl)isoxazole

• CAS No.: 393165-18-9
• Molecular Formula: C8H5IN2O
• Molecular Weight: 272.04 g/mol
• IUPAC Name: 5-iodo-3-pyridin-2-yl-1,2-oxazole
• InChI: InChI=1S/C8H5IN2O/c9-8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H
• InChI Key: NZKNWFVURWQSOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=C2)I

Description

5-Iodo-3-(pyridin-2-yl)isoxazole is a heterocyclic compound featuring an isoxazole core substituted with an iodine atom at position 5 and a pyridin-2-yl group at position 2. Isoxazoles are five-membered aromatic rings containing one oxygen and one nitrogen atom, which confer unique electronic and steric properties. This compound is primarily employed in organic synthesis as a precursor for bioactive molecules or functional materials .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 5-Iodo-3-(pyridin-2-yl)isoxazole and related compounds:

Compound Name	Molecular Formula	Substituents	Key Applications	Notable Properties	References
5-Iodo-3-(pyridin-2-yl)isoxazole	C₈H₅IN₂O	Iodo (C5), Pyridin-2-yl (C3)	Cross-coupling reactions, catalysis	Heavy atom for crystallography, halogen bonding
5-Iodo-3-phenyl-2,1-benzoxazole	C₁₃H₈INO	Iodo (C5), Phenyl (C3)	Arylation agent in Pd catalysis	Benzoxazole ring, thermal stability
17β-Hydroxy-androstano[2,3-d]isoxazole	C₁₉H₂₇NO₂	Steroid-fused, hydroxy group	Pharmacological studies	Low PBT/vPvB risk, steroid backbone
5-[3-Chloro-5-(trifluoromethyl)pyridin-2-ylamino]methyl-4,5-dihydroisoxazole-3-carboxylic acid	C₁₂H₁₀ClF₃N₃O₃	Cl, CF₃, carboxylic acid	Medicinal chemistry (potential kinase inhibitor)	Enhanced solubility, electron-withdrawing groups

Key Observations

Heterocyclic Core Differences

• Isoxazole vs. Benzoxazole: The benzoxazole analog (C₁₃H₈INO) features a fused benzene ring, increasing aromaticity and thermal stability compared to the monocyclic isoxazole core. This structural difference may reduce ring strain in the benzoxazole, making it less reactive in cycloaddition reactions but more stable under harsh conditions .

Substituent Effects

• Iodo vs. Chloro/Trifluoromethyl : The iodine atom in the target compound facilitates cross-coupling reactions more effectively than chlorine or trifluoromethyl groups, as iodine’s larger atomic radius and weaker C–I bond enhance its leaving-group ability. Conversely, CF₃ groups stabilize intermediates via electron-withdrawing effects, favoring electrophilic substitutions .
• Pyridinyl vs. Phenyl : The pyridin-2-yl group offers a Lewis basic site for metal coordination (e.g., Pd or Cu), improving catalytic efficiency in cross-coupling reactions compared to phenyl substituents, which lack coordination capacity .

Pharmacological and Environmental Profiles